Cas no 1803753-56-1 (Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate
• CAS No: 1803753-56-1
• MF: C₁₁H₉FN₂O₄
• MW: 252.198566198349
• CID: 4943104
• Update Time: 2025-06-08

Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate

• Inchi： 1S/C11H9FN2O4/c1-2-18-11(15)5-7-8(6-13)9(12)3-4-10(7)14(16)17/h3-4H,2,5H2,1H3
• InChI Key： WKEUCALBPPPRNN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1C#N)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate

Introduction to Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate (CAS No. 1803753-56-1)

Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate (CAS No. 1803753-56-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex aromatic core, which includes a cyano group, a fluoro substituent, and a nitro group, all of which contribute to its distinctive properties and reactivity.

The chemical structure of Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate can be represented as C₁₀H₈FN₂O₄. The presence of the cyano group (-CN) imparts strong electron-withdrawing properties, while the fluoro substituent (-F) enhances the compound's lipophilicity and metabolic stability. The nitro group (-NO₂) further contributes to the compound's reactivity and potential for redox reactions.

In the realm of pharmaceutical research, Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the unique combination of functional groups in Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate allowed it to selectively bind to the active site of the enzyme, thereby inhibiting its activity with high efficacy.

Beyond its pharmaceutical applications, Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate has also been investigated for its use in materials science. The compound's aromatic core and functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. A study published in Advanced Materials in 2020 demonstrated that this compound could be used as a building block for the preparation of conductive polymers with enhanced electronic properties. The researchers found that the presence of the cyano and nitro groups significantly improved the conductivity and stability of the resulting polymers.

In addition to its applications in pharmaceuticals and materials science, Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate has also been studied for its role in chemical synthesis. The compound's reactivity and functional group diversity make it a valuable intermediate for the synthesis of more complex molecules. A recent review article in Organic Letters highlighted several synthetic routes that utilize this compound as a key intermediate. One notable example is its use in the synthesis of bioactive natural products, where the unique combination of functional groups allows for efficient and selective transformations.

The safety and environmental impact of Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate have also been evaluated. Studies have shown that while the compound is stable under normal laboratory conditions, appropriate handling and storage practices should be followed to ensure safety. The environmental impact of this compound is minimal when used responsibly, and it has not been classified as hazardous or toxic by regulatory agencies.

In conclusion, Ethyl 2-cyano-3-fluoro-6-nitrophenylacetate (CAS No. 1803753-56-1) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for drug development, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.